8-[(2-methyl-1H-benzimidazol-4-yl)carbonyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one

• IUPAC Name: 2-(2-methyl-1H-benzimidazole-4-carbonyl)-3,4,6,7,8,9a-hexahydro-1H-pyrazino[1,2-a]pyrazin-9-one
• InChI: InChI=1S/C16H19N5O2/c1-10-18-12-4-2-3-11(14(12)19-10)16(23)21-8-7-20-6-5-17-15(22)13(20)9-21/h2-4,13H,5-9H2,1H3,(H,17,22)(H,18,19)
• InChI Key: JSPDXACJNQYTJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2N1)C(=O)N3CCN4CCNC(=O)C4C3
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol

Description

The focus on pyrazino and benzimidazole derivatives stems from their diverse biological activities and potential therapeutic applications. These compounds have been synthesized and studied for various properties, including anticancer, antimicrobial, and fluorescence properties.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including reactions of aromatic amines with carbonyldiimidazole, cyclization with sodium methoxide, and alkylation. A notable synthesis approach includes the reaction of N-aryl C-ethoxycarbonylnitrilimine with benzylazide to afford pyrazolinyl, isoxazolinyl, and triazolyl derivatives (Ahabchane et al., 2000).

Molecular Structure Analysis

Molecular structure characterization often involves X-ray crystallography, NMR, and IR spectroscopy. For instance, studies have detailed the hydrogen-bonded chains and sheets in methyl benzimidazole derivatives, providing insights into their polarized structures and intermolecular interactions (Portilla et al., 2007).

Chemical Reactions and Properties

Chemical properties of these compounds include their reactivity towards different reagents, leading to the formation of various derivatives. The formation of pyridazinobenzimidazoles and 4-ethoxycarbonylpyrazoles from quaternary 1-aminobenzimidazolium salts in reactions with β-dicarbonyl compounds highlights the versatility of these compounds in undergoing chemical transformations (Kuz’menko et al., 1983).

Physical Properties Analysis

The physical properties, including solvatochromism and crystal structures, reveal the interaction of these compounds with solvents and their solid-state arrangements. The study of imidazo[1,2-a]pyrazin-3(7H)-one derivatives provided insights into their planar structures and aromatic character, enhancing our understanding of their physical characteristics (Nakai et al., 2003).

Chemical Properties Analysis

The chemical properties, such as antioxidant, anticancer, and antimicrobial activities, have been a significant focus of research on benzimidazole and pyrazine derivatives. For example, certain pyrazino[1,2-a]benzimidazole derivatives have shown remarkable anticancer activity, highlighting their potential in therapeutic applications (Demirayak et al., 2014).

Scientific Research Applications

Fundamental Properties and Interactions

• Structural and Spectroscopic Analysis : The study by Nakai et al. (2003) investigated the fundamental physical properties of imidazo[1,2-a]pyrazin-3(7H)-one derivatives, including their crystal structures, UV/vis absorption spectroscopy, NMR, and computational analysis. The findings revealed the planar ring structure of the imidazopyrazinone π-system and its aromatic character, which is significant for understanding the compound's interaction with other molecules and its potential applications in material science and photophysics (Nakai et al., 2003).

Synthesis and Chemical Reactions

• Synthesis of Anticancer Derivatives : Research by Demirayak and Yurttaş (2014) focused on synthesizing new pyrazino[1,2-a]benzimidazole derivatives and evaluating their anticancer activities. This highlights the compound's role in developing potential therapeutic agents (Demirayak & Yurttaş, 2014).

• Hydrogen Bonding and Molecular Sensing : Hirano et al. (2010) explored the metal-ion complexation of imidazo[1,2-a]pyrazin-3(7H)-one derivatives, indicating their utility as colorimetric and fluorometric sensors for detecting metal ions in solutions. This research demonstrates the compound's potential in chemical sensing applications (Hirano et al., 2010).

Material Science and Engineering

• Molecular Solids and Hydrogen Bonding : A study by Wang et al. (2014) on the formation of novel crystals with tetrafluoroterephthalic acid and N-containing heterocycles, including derivatives of the compound , demonstrated the significance of strong hydrogen bonds and weak intermolecular interactions. This research contributes to the understanding of supramolecular assembly and design in material science (Wang et al., 2014).